Cas no 89442-75-1 (Methanone, [2,3-dihydro-1-(2-propenyl)-1H-pyrrolizin-5-yl]phenyl-)

• Product Name: Methanone, [2,3-dihydro-1-(2-propenyl)-1H-pyrrolizin-5-yl]phenyl-
• CAS No: 89442-75-1
• MF: C₁₇H₁₇NO
• MW: 251.322984457016
• CID: 600554
• PubChem ID: 71324281
• Update Time: 2025-04-19

Methanone, [2,3-dihydro-1-(2-propenyl)-1H-pyrrolizin-5-yl]phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, [2,3-dihydro-1-(2-propenyl)-1H-pyrrolizin-5-yl]phenyl-
• phenyl-(7-prop-2-enyl-6,7-dihydro-5H-pyrrolizin-3-yl)methanone
• DTXSID90753770
• Phenyl[1-(prop-2-en-1-yl)-2,3-dihydro-1H-pyrrolizin-5-yl]methanone
• 89442-75-1

• Inchi： 1S/C17H17NO/c1-2-6-13-11-12-18-15(13)9-10-16(18)17(19)14-7-4-3-5-8-14/h2-5,7-10,13H,1,6,11-12H2
• InChI Key： GJJVVWQYMGTABH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1=CC=C2C(CC=C)CCN21

Computed Properties

• Exact Mass: 251.131014166g/mol
• Monoisotopic Mass: 251.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 22Ų